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Compound of Interest

Compound Name: 2-Piperidinol

Cat. No.: B1352357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical properties, relationship,

and synthetic conversion of 2-Piperidinol and 2-piperidone. These two piperidine derivatives

are pivotal building blocks in organic synthesis and hold significant relevance in medicinal

chemistry and biological pathways. This document details their comparative properties, outlines

experimental protocols for their interconversion, and visualizes their relationship through

chemical and biological pathway diagrams.

Introduction: A Tale of Two Functional Groups
2-Piperidinol and 2-piperidone are six-membered heterocyclic compounds sharing the same

piperidine ring scaffold. Their distinct chemical reactivity and utility stem from the functional

group at the second carbon position.

2-Piperidinol is a secondary amino alcohol, featuring a hydroxyl (-OH) group. This group

imparts nucleophilic character and allows for reactions typical of secondary alcohols, such as

esterification and oxidation.

2-Piperidone (also known as δ-valerolactam) is a lactam, which is a cyclic amide. It contains

a carbonyl (C=O) group at the C2 position, making it a key intermediate in the synthesis of a

wide range of pharmaceuticals and the monomer for nylon 5.[1][2]
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The fundamental relationship between these two molecules is one of oxidation and reduction:

2-Piperidinol is the reduced form, while 2-piperidone is the oxidized form. This direct chemical

link is crucial for synthetic strategies involving the piperidine motif.

Comparative Chemical and Physical Properties
The structural difference between the hydroxyl group of 2-Piperidinol and the carbonyl group

of 2-piperidone gives rise to distinct physical and chemical properties. A summary of these

properties is presented below for easy comparison.

Property 2-Piperidinol 2-Piperidone

IUPAC Name piperidin-2-ol piperidin-2-one

Synonyms 2-Hydroxypiperidine
δ-Valerolactam, 2-

Oxopiperidine

CAS Number 45506-41-0 675-20-7

Molecular Formula C₅H₁₁NO C₅H₉NO

Molecular Weight 101.15 g/mol 99.13 g/mol

Appearance
Data not widely available; likely

a solid or oil

White to off-white crystalline

solid[3]

Melting Point Not widely reported 39.5 °C

Solubility Soluble in polar solvents
Moderately soluble in water,

ethanol, methanol[3]

logP 0.1 -0.46

The Core Relationship: Oxidation of 2-Piperidinol to
2-Piperidone
The most direct and fundamental chemical relationship between 2-Piperidinol and 2-

piperidone is the oxidation of the former to the latter. This transformation is a standard reaction

in organic synthesis, converting a secondary alcohol to a ketone (or, in this case, a lactam).
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Several established oxidation methods can achieve this conversion, with the choice of reagent

often depending on the presence of other functional groups and desired reaction conditions

(mild vs. harsh). Common methods include the Jones oxidation and the Swern oxidation.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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